Cas no 95722-75-1 (1,6,11(2H)-Naphthacenetrione,3,4-dihydro-2,4,5,7-tetrahydroxy-3-methoxy-2-methyl-)

• Product Name: 1,6,11(2H)-Naphthacenetrione,3,4-dihydro-2,4,5,7-tetrahydroxy-3-methoxy-2-methyl-
• CAS No: 95722-75-1
• MF: C₂₀H₁₆O₈
• MW: 384.336246490479
• CID: 806423
• PubChem ID: 125724
• Update Time: 2025-04-19

1,6,11(2H)-Naphthacenetrione,3,4-dihydro-2,4,5,7-tetrahydroxy-3-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,6,11(2H)-Naphthacenetrione,3,4-dihydro-2,4,5,7-tetrahydroxy-3-methoxy-2-methyl-
• 2,4,5,7-tetrahydroxy-3-methoxy-2-methyl-3,4-dihydrotetracene-1,6,11-trione
• aranciamycinone
• 3,4-Dihydro-2,4,5,7-tetrahydroxy-3-methoxy-2-methyl-1,6,11(2H)-naphthacenetrione
• 95722-75-1
• DTXSID40914839
• 1,6,11(2H)-Naphthacenetrione, 3,4-dihydro-2,4,5,7-tetrahydroxy-3-methoxy-2-methyl-
• 2,4,5,7-Tetrahydroxy-3-methoxy-2-methyl-3,4-dihydrotetracene-1,6,11(2H)-trione

• Inchi： 1S/C20H16O8/c1-20(27)18(26)9-6-8-12(16(24)13(9)17(25)19(20)28-2)15(23)11-7(14(8)22)4-3-5-10(11)21/h3-6,17,19,21,24-25,27H,1-2H3
• InChI Key： IMBONAKHRALLLQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C2C(=C3C(C4C(=CC=CC=4C(C3=CC=2C(C1(C)O)=O)=O)O)=O)O)O

Computed Properties

• Exact Mass: 384.084517
• Monoisotopic Mass: 384.084517
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• XLogP3: 0.9

Experimental Properties

• Density: 1.68
• Boiling Point: 701.5°Cat760mmHg
• Flash Point: 255.6°C
• Refractive Index: 1.743

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones